4-(2-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-(2-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20BrN3OS/c1-11-8-9-12(2)16(10-11)23-19(25)17-13(3)22-20(26)24-18(17)14-6-4-5-7-15(14)21/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key: DNVPBVYYKRBIHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(NC(=S)NC2C3=CC=CC=C3Br)C
• Molecular Formula: C20H20BrN3OS
• Molecular Weight: 430.4 g/mol

Description

4-(2-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20BrN3OS and its molecular weight is 430.36. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antimicrobial Activities

Researchers have explored the synthesis of thio-substituted ethyl nicotinate derivatives, leading to the creation of thieno[2,3-b]pyridines and pyridothienopyrimidine derivatives. These compounds exhibit significant antimicrobial activities, highlighting their potential in developing new antimicrobial agents (Gad-Elkareem et al., 2011).

Molecular Structure and Conformational Analysis

The molecular structure and conformational analysis of tetrahydropyrimidine derivatives have been conducted using X-ray crystal structure analysis and quantum chemical calculations. These studies provide insights into the structural and electronic characteristics of such compounds, aiding in the design of compounds with optimized biological activities (Memarian et al., 2013).

Catalysis and Synthesis Techniques

Research into the catalysis of the Biginelli reaction using sodium hydrogen sulfate has led to the efficient synthesis of N,4-diaryl-6-methyl-1-methyl(phenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides. This method offers a non-toxic, cost-effective route to synthesize these compounds, potentially broadening their applications in medicinal chemistry (Gein et al., 2018).

Biological Applications

The synthesis of new 1,2,3,4-tetrahydropyrimidine-2-thiones and their derivatives as potential biological agents has been explored, with some compounds exhibiting significant inhibition against bacterial and fungal growth. This suggests the potential of these compounds in developing new antimicrobial and antifungal therapies (Akbari et al., 2008).